Cas no 325804-07-7 (8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one)

• Product Name: 8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one
• CAS No: 325804-07-7
• MF: C₂₀H₁₆N₂O₃S
• MW: 364.417643547058
• CID: 6435702
• Update Time: 2025-10-29

8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one
• 8-methoxy-3-(2-(p-tolylamino)thiazol-4-yl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 8-methoxy-3-[2-[(4-methylphenyl)amino]-4-thiazolyl]-

• Inchi： 1S/C20H16N2O3S/c1-12-6-8-14(9-7-12)21-20-22-16(11-26-20)15-10-13-4-3-5-17(24-2)18(13)25-19(15)23/h3-11H,1-2H3,(H,21,22)
• InChI Key： ZGKPNMQMBNJZTR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C1=CSC(NC2=CC=C(C)C=C2)=N1

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 595.7±60.0 °C(Predicted)
• pka: 2.72±0.10(Predicted)

Additional information on 8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one

Recent Advances in the Study of 8-Methoxy-3-{2-(4-Methylphenyl)amino-1,3-Thiazol-4-yl}-2H-Chromen-2-one (CAS: 325804-07-7)

The compound 8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one (CAS: 325804-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin-thiazole hybrid exhibits promising biological activities, particularly in the context of anticancer and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from the latest research is the compound's ability to inhibit specific kinase pathways involved in tumor proliferation. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, including breast, lung, and colon cancers. The compound's unique structural features, such as the methoxy group and the thiazole ring, contribute to its high binding affinity for target proteins, making it a viable candidate for further drug development.

Another area of interest is the compound's anti-inflammatory properties. Recent investigations have shown that 8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, researchers have developed more efficient and scalable methods for producing this compound. Novel catalytic systems and green chemistry approaches have been employed to improve yield and reduce environmental impact. These advancements are critical for enabling large-scale production and facilitating further pharmacological studies.

In conclusion, the ongoing research on 8-methoxy-3-{2-(4-methylphenyl)amino-1,3-thiazol-4-yl}-2H-chromen-2-one (CAS: 325804-07-7) highlights its multifaceted therapeutic potential. Future studies should focus on in vivo validation, toxicity profiling, and clinical translation to fully realize its benefits in human health. The compound's unique chemical structure and biological activities position it as a promising lead molecule in the quest for novel therapeutics.